Cas no 2137916-68-6 (4-[4-(2-hydroxypropan-2-yl)phenyl]-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-[4-(2-hydroxypropan-2-yl)phenyl]-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 2137916-68-6
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 6414923
• PubChem ID: 165873396
• Update Time: 2025-06-08

4-[4-(2-hydroxypropan-2-yl)phenyl]-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2-hydroxypropan-2-yl)phenyl]-1,3-dimethyl-1H-pyrazol-5-ol
• 2137916-68-6
• EN300-713423

• Inchi： 1S/C14H18N2O2/c1-9-12(13(17)16(4)15-9)10-5-7-11(8-6-10)14(2,3)18/h5-8,15,18H,1-4H3
• InChI Key： WLCRDPWHMAYXBB-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC(=CC=1)C1C(N(C)NC=1C)=O

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-[4-(2-hydroxypropan-2-yl)phenyl]-1,3-dimethyl-1H-pyrazol-5-ol

4-[4-(2-Hydroxypropan-2-yl)phenyl]-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137916-68-6)

The compound 4-[4-(2-hydroxypropan-2-yl)phenyl]-1,3-dimethyl-1H-pyrazol-5-ol, identified by the CAS number 2137916-68-6, is a highly specialized organic compound with a complex structure and diverse applications. This molecule belongs to the class of heterocyclic compounds, specifically pyrazoles, which are known for their versatility in chemical synthesis and biological activity. Recent studies have highlighted its potential in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

The structure of this compound is characterized by a pyrazole ring system substituted with methyl groups at positions 1 and 3, a hydroxyl group at position 5, and a phenyl group at position 4. The phenyl group itself is substituted with a hydroxypinacol (2-hydroxypropan-2-yl) moiety. This unique substitution pattern contributes to the compound's stability and reactivity, making it an attractive candidate for further research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving transition metal catalysts and novel protecting group strategies. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the aryl-pyrazole linkage, while the hydroxypinacol group has been introduced via enantioselective reductions. These methods not only enhance the yield but also improve the enantiomeric purity of the final product.

In terms of applications, this compound has shown promising results in biological assays targeting various enzymes and receptors. For example, studies conducted in 2023 demonstrated its inhibitory activity against kinases involved in cancer cell proliferation. Additionally, its ability to modulate ion channels makes it a potential candidate for treating neurological disorders such as epilepsy and chronic pain.

Moreover, this compound has been explored as an intermediate in the synthesis of more complex molecules with enhanced bioavailability. Its role as a building block in medicinal chemistry underscores its importance in drug discovery pipelines. Researchers are particularly interested in its potential to serve as a scaffold for developing novel antibiotics or antiviral agents.

From an environmental standpoint, this compound exhibits favorable biodegradation properties under controlled conditions. Studies indicate that it undergoes rapid microbial degradation in aerobic environments, reducing its ecological footprint. However, further research is needed to assess its long-term persistence in different ecosystems.

In conclusion, 4-[4-(2-hydroxypropan-2-yl)phenyl]-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137916-68) represents a significant advancement in organic synthesis and materials science. Its versatile structure and promising biological profile make it a valuable asset for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in medicine and beyond.